Cas no 72792-54-2 (Thiazole-2,4-diamine hydrochloride)

• Product Name: Thiazole-2,4-diamine hydrochloride
• CAS No: 72792-54-2
• MF: C₃H₆ClN₃S
• MW: 151.617837429047
• MDL: MFCD01438626
• CID: 859590
• PubChem ID: 154733838
• Update Time: 2025-06-08

Thiazole-2,4-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Thiazole-2,4-diamine hydrochloride
• 5-[5-(4-chlorophenyl)furan-2-yl]oxolan-2-one
• 1,3-Thiazole-2,4-diamine hydrochloride
• Thiazole-2,4-diamine HCl
• 2-Thiazolamine, 4,5-dihydro-4-imino-, monohydrochloride
• 4-Thiazolamine, 2,5-dihydro-2-imino-, hydrochloride (1:1)
• 1,3-thiazole-2,4-diamine hydrochloride(1:1)
• NSC13543
• NSC139725
• NE11864
• 2,4-Diaminoth

• MDL： MFCD01438626
• Inchi： 1S/C3H5N3S.ClH/c4-2-1-7-3(5)6-2;/h1H,4H2,(H2,5,6);1H
• InChI Key： PQAUAFCGXNRKIU-UHFFFAOYSA-N
• SMILES： Cl.S1C=C(N)N=C1N

Computed Properties

• Exact Mass: 262.03973
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 67.2
• Topological Polar Surface Area: 93.2

Experimental Properties

• Boiling Point: 340°C at 760 mmHg
• PSA: 39.44

Thiazole-2,4-diamine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on Thiazole-2,4-diamine hydrochloride

Recent Advances in Thiazole-2,4-diamine Hydrochloride (CAS: 72792-54-2) Research: A Comprehensive Review

Thiazole-2,4-diamine hydrochloride (CAS: 72792-54-2) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of antimicrobial, antiviral, and anticancer agents. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential clinical applications.

One of the most notable advancements in the study of Thiazole-2,4-diamine hydrochloride is its application in the design of novel antimicrobial agents. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including methicillin-resistant *Staphylococcus aureus* (MRSA) and *Escherichia coli*. The researchers utilized a combination of molecular docking and in vitro assays to elucidate the mechanism of action, revealing that these derivatives interfere with bacterial cell wall synthesis by targeting key enzymes involved in peptidoglycan biosynthesis.

In addition to its antimicrobial properties, Thiazole-2,4-diamine hydrochloride has shown promise in antiviral research. A recent preprint article on *bioRxiv* highlighted its potential as a scaffold for developing inhibitors of viral proteases, particularly those associated with SARS-CoV-2 and influenza viruses. The study employed high-throughput screening and structural biology techniques to identify optimal modifications of the thiazole core, which enhanced binding affinity and selectivity for viral targets. These findings suggest that this compound could serve as a valuable starting point for the development of broad-spectrum antiviral therapies.

Another area of active investigation is the anticancer potential of Thiazole-2,4-diamine hydrochloride derivatives. Research published in *Cancer Research* in early 2024 reported that certain analogs of this compound exhibit selective cytotoxicity against cancer cells by inducing apoptosis and inhibiting angiogenesis. The study utilized xenograft mouse models to validate these effects in vivo, demonstrating significant tumor growth suppression with minimal off-target toxicity. These results underscore the compound's potential as a lead candidate for further preclinical development.

From a chemical perspective, recent work has focused on optimizing the synthesis and scalability of Thiazole-2,4-diamine hydrochloride. A 2023 paper in *Organic Process Research & Development* described a novel, cost-effective synthetic route that improves yield and purity while reducing environmental impact. This advancement is particularly relevant for industrial-scale production, as it addresses previous challenges related to reagent availability and waste generation.

In conclusion, the body of research surrounding Thiazole-2,4-diamine hydrochloride (CAS: 72792-54-2) continues to expand, revealing its multifaceted potential in drug discovery and development. While significant progress has been made in understanding its biological activities and synthetic optimization, further studies are needed to fully explore its therapeutic applications and overcome existing limitations. Future research directions may include structure-activity relationship studies, formulation development, and comprehensive toxicological assessments to facilitate clinical translation.